Cas no 827609-02-9 (2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)-)
827609-02-9 structure
Product Name:2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)-
CAS No:827609-02-9
MF:C7H16O2
MW:132.200742721558
CID:683127
PubChem ID:13427557
Update Time:2025-04-19
2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)-
- DTXSID50540502
- 827609-02-9
- (2R,3R)-4,4-Dimethylpentane-2,3-diol
-
- Inchi: 1S/C7H16O2/c1-5(8)6(9)7(2,3)4/h5-6,8-9H,1-4H3/t5-,6+/m1/s1
- InChI Key: FKPLZJCSXGKJNK-RITPCOANSA-N
- SMILES: O[C@@H]([C@@H](C)O)C(C)(C)C
Computed Properties
- Exact Mass: 132.115029749g/mol
- Monoisotopic Mass: 132.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 83.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.5Ų
2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
827609-02-9 (2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)-) Related Products
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